2-Methyl-4-sulfanylbenzonitrile
Overview
Description
2-Methyl-4-sulfanylbenzonitrile, also known as MSBN, is a chemical compound used for various scientific experiments. It has a CAS Number of 110888-21-6 and a molecular weight of 149.22 .
Molecular Structure Analysis
The molecular structure of 2-Methyl-4-sulfanylbenzonitrile is represented by the InChI code1S/C8H7NS/c1-6-4-8(10)3-2-7(6)5-9/h2-4,10H,1H3 . This indicates that the molecule consists of 8 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 1 sulfur atom . Physical And Chemical Properties Analysis
2-Methyl-4-sulfanylbenzonitrile has a molecular weight of 149.22 . Other physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
Pharmacology
In pharmacology, 2-Methyl-4-sulfanylbenzonitrile may serve as a precursor or an intermediate in the synthesis of various pharmaceutical compounds. Its sulfanyl group could be utilized in the development of drugs with potential antioxidant properties, as sulfur-containing compounds often exhibit such activity .
Agriculture
The compound’s potential applications in agriculture could involve its use as a building block for the synthesis of herbicides or pesticides. The nitrile group can undergo further transformations, making it a versatile candidate for creating compounds that target specific agricultural pests or weeds .
Material Science
In material science, 2-Methyl-4-sulfanylbenzonitrile could be investigated for the production of novel polymers or coatings. Its molecular structure allows for the possibility of creating materials with unique properties, such as enhanced durability or chemical resistance .
Environmental Science
Environmental science could benefit from the compound’s application in the synthesis of chemicals used for environmental remediation, such as heavy metal chelators or compounds that facilitate the breakdown of pollutants .
Chemical Synthesis
As a reagent in chemical synthesis, 2-Methyl-4-sulfanylbenzonitrile could be employed in various organic reactions, including as a ligand in catalysis or as a building block in the construction of complex organic molecules .
Analytical Chemistry
In analytical chemistry, the compound might be used as a standard or a reagent in chromatography and spectrometry for the detection and quantification of various analytes due to its distinct chemical properties .
Biochemistry
In biochemistry, the compound could be explored for its interactions with biological macromolecules, potentially serving as a probe or inhibitor in enzymatic reactions or in the study of protein-ligand interactions .
Food Industry
Lastly, in the food industry, derivatives of 2-Methyl-4-sulfanylbenzonitrile could be researched for their preservative qualities or as intermediates in the synthesis of flavoring agents, contributing to food safety and quality .
Mechanism of Action
The mechanism of action of 2-Methyl-4-sulfanylbenzonitrile is not explicitly mentioned in the search results. The mechanism of action typically refers to how a compound interacts with biological systems, which may not be applicable for this compound if it’s primarily used in non-biological scientific experiments .
properties
IUPAC Name |
2-methyl-4-sulfanylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS/c1-6-4-8(10)3-2-7(6)5-9/h2-4,10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJOUKTFDTLCMGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30601882 |
Source
|
| Record name | 2-Methyl-4-sulfanylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30601882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-sulfanylbenzonitrile | |
CAS RN |
110888-21-6 |
Source
|
| Record name | 4-Mercapto-2-methylbenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110888-21-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-4-sulfanylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30601882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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